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Abstract
This technical guide provides a comprehensive overview of lauryl linolenate, the ester of

lauryl alcohol and α-linolenic acid. While a specific CAS Number for lauryl linolenate is not

readily available in public databases, this document compiles essential information on its

constituent parts, predicted properties, potential synthesis methodologies, and likely biological

activities based on related compounds. This guide is intended for researchers, scientists, and

drug development professionals interested in the potential applications of omega-3 fatty acid

esters.

Introduction
Lauryl linolenate, systematically known as dodecyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate,

is a fatty acid ester formed from the condensation of lauryl alcohol (dodecanol) and α-linolenic

acid, an essential omega-3 fatty acid. As an ester of a well-known bioactive fatty acid, lauryl
linolenate is of interest for its potential applications in drug delivery, cosmetics, and as a

research chemical to study the effects of lipid-soluble omega-3 derivatives. This guide
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summarizes the key technical information available to facilitate further research and

development.

Chemical Structure and Properties
While a specific CAS number for lauryl linolenate has not been definitively identified in the

searched databases, its chemical identity is defined by the esterification of lauryl alcohol and α-

linolenic acid.

Systematic Name: dodecyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate

The physicochemical properties of lauryl linolenate can be inferred from its constituent

molecules, presented in Table 1.

Property Lauryl Alcohol α-Linolenic Acid
Lauryl Linolenate
(Predicted)

Systematic Name Dodecan-1-ol

(9Z,12Z,15Z)-

octadeca-9,12,15-

trienoic acid

dodecyl (9Z,12Z,15Z)-

octadeca-9,12,15-

trienoate

CAS Number 112-53-8 463-40-1[1] Not available

Molecular Formula C₁₂H₂₆O C₁₈H₃₀O₂[1] C₃₀H₅₄O₂

Molecular Weight 186.34 g/mol 278.43 g/mol [1] 446.75 g/mol

Appearance White solid Colorless liquid[1]
Likely a colorless to

pale yellow oily liquid

Solubility

Insoluble in water,

soluble in organic

solvents

Insoluble in water,

soluble in organic

solvents

Predicted to be

insoluble in water and

soluble in nonpolar

organic solvents

Synthesis of Lauryl Linolenate
Detailed experimental protocols for the synthesis of lauryl linolenate are not widely published.

However, based on standard esterification methods for similar fatty acid esters, both chemical
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and enzymatic routes are feasible.

Chemical Synthesis: Fischer Esterification
A plausible method for the chemical synthesis of lauryl linolenate is the Fischer esterification

of α-linolenic acid with lauryl alcohol in the presence of an acid catalyst.

Reaction:

α-Linolenic Acid + Lauryl Alcohol ⇌ Lauryl Linolenate + H₂O

Experimental Protocol:

Reactant Mixture: In a round-bottom flask, combine α-linolenic acid and lauryl alcohol in a

suitable molar ratio (e.g., 1:1.2 to favor ester formation).

Solvent and Catalyst: Dissolve the reactants in a non-polar solvent such as toluene to

facilitate the removal of water via a Dean-Stark apparatus. Add a catalytic amount of a strong

acid, such as p-toluenesulfonic acid or sulfuric acid.

Reaction Conditions: Heat the mixture to reflux with continuous stirring. Monitor the progress

of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: Upon completion, cool the reaction mixture and neutralize the acid catalyst with a

weak base (e.g., sodium bicarbonate solution). Wash the organic layer with brine, dry over

anhydrous sodium sulfate, and filter.

Purification: Remove the solvent under reduced pressure. The crude product can be purified

by column chromatography on silica gel using a non-polar eluent system (e.g., hexane/ethyl

acetate gradient) to yield pure lauryl linolenate.

Enzymatic Synthesis
Enzymatic synthesis offers a milder and more specific alternative to chemical methods, often

proceeding under more environmentally friendly conditions. Lipases are commonly employed

for the esterification of fatty acids.

Experimental Protocol:
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Enzyme Selection: Immobilized lipases, such as Candida antarctica lipase B (Novozym 435),

are often effective for this type of esterification[2].

Reaction Medium: The reaction can be performed in a solvent-free system or in a non-polar

organic solvent like hexane or isooctane to minimize side reactions.

Substrate Preparation: Combine lauryl alcohol and α-linolenic acid in the desired molar ratio

in the reaction vessel.

Enzymatic Reaction: Add the immobilized lipase to the substrate mixture. The reaction is

typically carried out at a controlled temperature (e.g., 40-60°C) with constant agitation to

ensure proper mixing.

Water Removal: The water produced during the esterification can inhibit the enzyme and

shift the equilibrium back towards the reactants. It can be removed by applying a vacuum or

by using molecular sieves.

Monitoring and Purification: Monitor the reaction progress using TLC or GC. Once the

reaction reaches equilibrium or completion, the immobilized enzyme can be easily removed

by filtration. The product can then be purified as described in the chemical synthesis section.

Applications in Drug Development
While specific research on lauryl linolenate in drug delivery is limited, its properties as a lipid

ester of an omega-3 fatty acid suggest several potential applications.

Lipid-Based Drug Delivery Systems
Lauryl linolenate could serve as a lipid component in various drug delivery systems, such as:

Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs): These systems

are used to enhance the oral bioavailability and provide controlled release of poorly water-

soluble drugs[3]. As a lipid, lauryl linolenate could be part of the lipid matrix.

Self-Emulsifying Drug Delivery Systems (SEDDS): These formulations form fine oil-in-water

emulsions upon gentle agitation in aqueous media, improving the solubility and absorption of

lipophilic drugs.
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The workflow for developing such lipid-based nanoparticles is depicted in the following

diagram.

Experimental Workflow for Lipid Nanoparticle Formulation

Formulation Development

Characterization

Biological Evaluation

Lipid Screening
(e.g., Lauryl Linolenate)

Drug Incorporation

Surfactant Selection

Homogenization/
Sonication

Nanoparticle Formation

Particle Size & Zeta Potential Entrapment Efficiency In Vitro Drug Release Stability Studies

Cell Viability Assays

In Vivo Pharmacokinetics
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A generalized workflow for developing and evaluating lipid-based drug delivery systems.

Potential Biological Activity and Signaling Pathways
The biological effects of lauryl linolenate are expected to be primarily driven by its α-linolenic

acid moiety. Omega-3 fatty acids are known to modulate various signaling pathways,

particularly those involved in inflammation[4][5].

Upon cellular uptake and subsequent hydrolysis by esterases, lauryl linolenate would release

lauryl alcohol and α-linolenic acid. α-Linolenic acid can then be converted into longer-chain

omega-3 fatty acids like eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), which

are precursors to a range of bioactive lipid mediators. These mediators can influence

inflammatory responses through several mechanisms, including:

Inhibition of Pro-inflammatory Eicosanoid Production: Omega-3 fatty acids compete with the

omega-6 fatty acid arachidonic acid for the same metabolic enzymes (cyclooxygenases and

lipoxygenases), leading to a decrease in the production of pro-inflammatory prostaglandins

and leukotrienes[5].

Activation of Anti-inflammatory Pathways: Omega-3 fatty acids can activate anti-

inflammatory transcription factors such as peroxisome proliferator-activated receptors

(PPARs)[5].

Modulation of Inflammatory Signaling Cascades: They can inhibit the activation of pro-

inflammatory transcription factors like NF-κB[5][6].

The following diagram illustrates the general signaling pathways modulated by omega-3 fatty

acids.
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Signaling Pathways Modulated by Omega-3 Fatty Acids
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General signaling pathways influenced by omega-3 fatty acids like α-linolenic acid.

Conclusion
Lauryl linolenate is a lipid of interest due to its composition of lauryl alcohol and the essential

omega-3 fatty acid, α-linolenic acid. While a dedicated CAS number and extensive

experimental data are currently lacking in public databases, this guide provides a foundational

understanding of its structure, probable properties, and potential synthesis routes. Its likely

biological activities, stemming from the α-linolenic acid moiety, position it as a candidate for

further investigation in drug delivery and as a tool for studying lipid signaling. Further research

is warranted to isolate and characterize lauryl linolenate and to explore its specific

applications in the pharmaceutical and life sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551935?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

